Cas no 1368048-73-0 (2,4,7,8-Tetrachloro-quinoline)

• Product Name: 2,4,7,8-Tetrachloro-quinoline
• CAS No: 1368048-73-0
• MF: C₉H₃Cl₄N
• MW: 266.938818216324
• CID: 5169557
• Update Time: 2025-06-09

2,4,7,8-Tetrachloro-quinoline Chemical and Physical Properties

Names and Identifiers

• 2,4,7,8-Tetrachloro-quinoline

• Inchi： 1S/C9H3Cl4N/c10-5-2-1-4-6(11)3-7(12)14-9(4)8(5)13/h1-3H
• InChI Key： MMSSLYYCRPSIKW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)C=2Cl)C(Cl)=CC=1Cl

Additional information on 2,4,7,8-Tetrachloro-quinoline

Introduction to 2,4,7,8-Tetrachloro-quinoline (CAS No. 1368048-73-0)

2,4,7,8-Tetrachloro-quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1368048-73-0, is a halogenated derivative of quinoline that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its four chlorine substituents at specific positions on the quinoline ring, exhibits unique chemical and pharmacological properties that make it a valuable scaffold for developing novel therapeutic agents and functional materials.

The structural motif of 2,4,7,8-Tetrachloro-quinoline imparts distinct reactivity and binding capabilities, which have been exploited in various research endeavors. The presence of chlorine atoms at the 2, 4, 7, and 8 positions enhances its interaction with biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activity and interfering with pathogenic processes, particularly in the context of infectious diseases and cancer.

In the realm of medicinal chemistry, 2,4,7,8-Tetrachloro-quinoline has been investigated for its ability to act as a precursor in synthesizing more complex molecules. Its halogenated structure allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing intricate organic frameworks. These transformations have enabled the development of novel quinoline-based analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 2,4,7,8-Tetrachloro-quinoline is its role in antimicrobial research. Emerging evidence suggests that halogenated quinolines can exhibit potent activity against drug-resistant pathogens by disrupting essential bacterial processes. For instance, derivatives of this compound have shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria. This finding underscores the importance of 2,4,7,8-Tetrachloro-quinoline as a lead compound in the fight against antibiotic resistance.

The compound's electronic properties also make it attractive for applications in materials science. Quinoline derivatives are known for their ability to form conjugated systems that can be utilized in organic electronics. Specifically, 2,4,7,8-Tetrachloro-quinoline has been explored as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its tunable energy levels and electron-withdrawing capabilities. Research has demonstrated its potential in improving device performance by enhancing charge transport properties.

Furthermore, the synthesis of 2,4,7,8-Tetrachloro-quinoline presents an interesting challenge from a synthetic chemistry perspective. The regioselective introduction of chlorine atoms into the quinoline core requires careful optimization to achieve high yields and purity. Advanced techniques such as transition-metal-catalyzed halogenation and photochemical methods have been employed to develop efficient synthetic routes. These methodologies not only contribute to the accessibility of 2,4,7,8-Tetrachloro-quinoline but also advance the broader field of halogenated heterocyclic chemistry.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of 2,4,7,8-Tetrachloro-quinoline interactions with biological targets. Molecular modeling studies have revealed how its chlorine substituents influence binding affinity and specificity. These insights have guided the design of next-generation analogs with improved pharmacokinetic properties. For example, computational screening has identified structural modifications that enhance solubility while maintaining potency.

The versatility of 2,4,7,8-Tetrachloro-quinoline extends to its applications in chemical biology. Researchers have utilized this compound as a tool to probe enzyme function and metabolic pathways. By incorporating it into probes or inhibitors targeting specific enzymes， scientists have gained deeper insights into cellular processes relevant to human health and disease. This approach has been particularly valuable in understanding the mechanisms underlying neurodegenerative disorders and inflammatory conditions.

In conclusion,2 , 4 , 7 , 8 - Tetrachloro - quinoline ( CAS No . 1368048 - 73 - 0) represents a multifaceted compound with significant potential across multiple disciplines。 Its unique structural features enable diverse applications， from drug discovery to advanced materials， while ongoing research continues to uncover new possibilities for its use。 As our understanding of molecular interactions evolves， so too will the applications of this remarkable quinoline derivative。